![molecular formula C14H21BrO B8513706 [3-[(5-Bromopentyl)oxy]propyl]benzene](/img/structure/B8513706.png)
[3-[(5-Bromopentyl)oxy]propyl]benzene
Cat. No. B8513706
M. Wt: 285.22 g/mol
InChI Key: FUNDMNSSDAJIPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][Br:7].[c:8]1([CH2:14][CH2:15][CH2:16][OH:17])[cH:9][cH:10][cH:11][cH:12][cH:13]1>>[CH2:2]([CH2:3][CH2:4][CH2:5][CH2:6][Br:7])[O:17][CH2:16][CH2:15][CH2:14][c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrCCCCCBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCCCc1ccccc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrCCCCCOCCCc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
